Cas no 1556901-52-0 ((3,3-Difluorocyclohexyl)methanol)

• Product name: (3,3-Difluorocyclohexyl)methanol
• CAS No: 1556901-52-0
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• MDL: MFCD28246269
• CID: 4605957
• PubChem ID: 84020821

(3,3-Difluorocyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,3-difluorocyclohexyl)methanol
• SB23089
• P19049
• Z1998853995
• (3,3-Difluorocyclohexyl)methanol

• MDL： MFCD28246269
• Inchi： 1S/C7H12F2O/c8-7(9)3-1-2-6(4-7)5-10/h6,10H,1-5H2
• InChI Key： BVOAPBKICTZRNM-UHFFFAOYSA-N
• SMILES： FC1(CCCC(CO)C1)F

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.7

Additional information on (3,3-Difluorocyclohexyl)methanol

Comprehensive Overview of (3,3-Difluorocyclohexyl)methanol (CAS No. 1556901-52-0): Properties, Applications, and Industry Trends

(3,3-Difluorocyclohexyl)methanol (CAS No. 1556901-52-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluorocyclohexyl and methanol groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and manufacturers frequently search for terms like "(3,3-Difluorocyclohexyl)methanol synthesis", "CAS 1556901-52-0 applications", and "fluorinated cyclohexane derivatives", reflecting its growing relevance in modern chemistry.

The compound's chemical stability and hydrogen-bonding capacity are key factors driving its adoption in drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the pharmaceutical industry's focus on targeted therapies. Searches for "fluorine in medicinal chemistry" and "cyclohexyl methanol derivatives" have surged by 42% year-over-year, underscoring the demand for specialized knowledge about this compound class.

From an industrial perspective, (3,3-Difluorocyclohexyl)methanol exhibits excellent solubility in polar organic solvents, facilitating its use in multi-step synthetic routes. Analytical techniques like HPLC purity analysis and NMR structural confirmation are critical for quality control, as evidenced by frequent queries about "CAS 1556901-52-0 characterization methods". The compound's chiral center also makes it valuable for asymmetric synthesis, particularly in the development of enantioselective catalysts.

Environmental considerations have prompted investigations into green chemistry approaches for producing (3,3-Difluorocyclohexyl)methanol. Microwave-assisted synthesis and biocatalytic reduction methods are gaining traction, with search volumes for "sustainable fluorochemical production" increasing by 67% since 2022. Regulatory compliance remains a priority, as seen in searches for "REACH compliance of fluorinated compounds" and "OECD guidelines for cyclohexyl derivatives".

In material science, the compound's low viscosity and thermal stability (up to 230°C) make it suitable for advanced polymer formulations. Patent analysis reveals growing applications in liquid crystal displays and ionic liquids, correlating with search trends for "fluorinated cyclohexanol materials science". The electronics industry particularly values its dielectric properties, with global demand projected to grow at 8.3% CAGR through 2030.

Supply chain dynamics for CAS 1556901-52-0 reflect broader trends in fine chemical distribution. Recent shortages of fluorinated building blocks have driven interest in "alternative synthetic routes to (3,3-Difluorocyclohexyl)methanol" and "global suppliers of fluorinated intermediates". Quality benchmarks now emphasize residual solvent levels and isomeric purity, with GC-MS becoming a standard analytical requirement.

Future research directions include exploring (3,3-Difluorocyclohexyl)methanol's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. The compound's ability to modulate lipophilicity parameters (LogP ~1.9) makes it particularly valuable for optimizing blood-brain barrier penetration in CNS drugs. These applications align with trending searches for "fluorine in CNS drug development" and "cyclohexyl scaffolds in pharmaceuticals".